Cas no 1361801-23-1 (2,3-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl)

• Product Name: 2,3-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl
• CAS No: 1361801-23-1
• MF: C₁₃H₇Cl₂F₃O
• MW: 307.095292329788
• CID: 4790179
• Update Time: 2025-05-22

2,3-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl

• Inchi： 1S/C13H7Cl2F3O/c14-9-5-1-3-7(11(9)15)8-4-2-6-10(12(8)16)19-13(17)18/h1-6,13H
• InChI Key： XEKMJKOSKJDGRB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC=C(C=1F)OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 293
• XLogP3: 5.9
• Topological Polar Surface Area: 9.2

Additional information on 2,3-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl

2,3-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl: A Comprehensive Overview

2,3-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl, also known by its CAS No. 1361801-23-1, is a highly specialized organic compound with a unique structure and diverse applications. This compound belongs to the family of biphenyl derivatives, which are widely studied for their potential in various fields such as pharmaceuticals, agrochemicals, and advanced materials. The molecule consists of two phenyl rings connected by a single bond, with specific substituents that confer distinct chemical and physical properties.

The structural formula of 2,3-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl reveals the presence of chlorine atoms at positions 2 and 3 on the first phenyl ring. On the second phenyl ring, a difluoromethoxy group is attached at position 3', while a fluorine atom is present at position 2'. This substitution pattern not only enhances the stability of the molecule but also imparts unique electronic and steric properties. Recent studies have highlighted the importance of such substitution patterns in determining the compound's reactivity and selectivity in various chemical reactions.

One of the most intriguing aspects of this compound is its potential in drug discovery. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition, particularly in the context of metallo-beta-lactamases, which are enzymes responsible for antibiotic resistance. The presence of electron-withdrawing groups like chlorine and fluorine atoms enhances the compound's ability to bind to metal ions, making it a promising candidate for developing new antimicrobial agents. Additionally, its biphenyl structure provides a rigid framework that can be further modified to improve bioavailability and efficacy.

In the field of agrochemistry, 2,3-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl has shown potential as a lead compound for herbicide development. Its ability to inhibit key enzymes involved in plant metabolism has been extensively studied. Recent advancements in computational chemistry have allowed researchers to predict the compound's interaction with target enzymes at an atomic level, paving the way for more efficient herbicide design.

The synthesis of this compound involves a multi-step process that typically begins with the chlorination of biphenyl derivatives followed by precise substitution reactions to introduce the difluoromethoxy and fluorine groups. The use of transition metal catalysts has significantly improved the efficiency of these reactions, reducing both time and cost. Moreover, green chemistry principles have been integrated into the synthesis process to minimize environmental impact.

From an environmental standpoint, understanding the fate and transport of 2,3-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl in natural systems is crucial. Studies have shown that its persistence in soil and water depends on its hydrophobicity and resistance to microbial degradation. Efforts are underway to develop bioremediation strategies that can effectively break down this compound in contaminated environments.

In conclusion, 2,3-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl (CAS No. 1361801-23-1) stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in chemical synthesis and computational modeling, positions it as a valuable tool for addressing contemporary challenges in medicine and agriculture. As research continues to uncover new applications for this compound, its role in shaping future innovations is likely to grow even further.